Naphthalene, decahydro-1,6-dimethyl-4-(1-methylethyl)-, (1S,4S,4aS,6S,8aS)-, didehydro deriv.

• CAS No.: 29350-73-0
• Product Name: Naphthalene, decahydro-1,6-dimethyl-4-(1-methylethyl)-, (1S,4S,4aS,6S,8aS)-, didehydro deriv.
• Molecular Formula: C15H26
• Molecular Weight: 206.37 g/mol
• IUPAC Name: 3,8-dimethyl-5-propan-2-yl-1,2,3,4,4a,5,6,8a-octahydronaphthalene
• Standard InChI: InChI=1S/C15H26/c1-10(2)13-8-6-12(4)14-7-5-11(3)9-15(13)14/h6,10-11,13-15H,5,7-9H2,1-4H3
• Standard InChIKey: USDOQCCMRDNVAH-KKUMJFAQSA-N
• SMILES: CC1CCC2C(C1)C(CC=C2C)C(C)C
• Canonical SMILES: CC1CCC2C(C1)C(CC=C2C)C(C)C
• Boiling Point: 271.5ºC at 760mmHg
• Density: 0.876g/cm3
• Melting Point: 220 °C
• Description: Beta-Cadinene, also known as b-cadinene or cadina-3, 9-diene, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Beta-Cadinene is considered to be a practically insoluble (in water) and relatively neutral molecule. Beta-Cadinene has been primarily detected in saliva. Within the cell, Beta-cadinene is primarily located in the membrane (predicted from logP) and cytoplasm. Beta-Cadinene is a green and woody tasting compound that can be found in common oregano, common thyme, ginger, and sweet basil. This makes Beta-cadinene a potential biomarker for the consumption of these food products.
• Synonyms: 6alpha,8abeta)]-alphdidehydroderiv.;Naphthalene,decahydro-1,6-dimethyl-4-(1-methylethyl)-,[1S-(1.alpha.,4.alpha.,4a.alpha.,6.alpha.,8a.beta.)]-,didehydroderiv.;naphthalene,decahydro-1,6-dimethyl-4-(1-methylethyl)-,[1s-(1alpha,4alpha,4a;CADINENE;[1S-(
• PubChem Compound: 14619934
• Last Modified: Nov 11 2021